(2Z)-4-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

• IUPAC Name: [(2Z)-4-methyl-3-oxo-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] methanesulfonate
• InChI: InChI=1S/C20H20O8S/c1-11-6-13(28-29(5,22)23)10-14-18(11)19(21)15(27-14)7-12-8-16(24-2)20(26-4)17(9-12)25-3/h6-10H,1-5H3/b15-7-
• InChI Key: VGVUEGPOTFTHNP-CHHVJCJISA-N
• Canonical SMILES: CC1=CC(=CC2=C1C(=O)C(=CC3=CC(=C(C(=C3)OC)OC)OC)O2)OS(=O)(=O)C
• Isomeric SMILES: CC1=CC(=CC2=C1C(=O)/C(=C/C3=CC(=C(C(=C3)OC)OC)OC)/O2)OS(=O)(=O)C
• Molecular Formula: C20H20O8S
• Molecular Weight: 420.4 g/mol
• CAS No.: 903869-88-5

Description

(2Z)-4-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate is a benzofuran-derived compound featuring a methanesulfonate ester group at position 6, a 3,4,5-trimethoxybenzylidene substituent at position 2, and a methyl group at position 2. The Z-configuration of the benzylidene double bond is critical for its stereochemical stability and interaction with biological targets. This compound is structurally related to synthetic intermediates and bioactive molecules, particularly those with anti-inflammatory or antiproliferative properties. Its synthesis typically involves condensation reactions between substituted benzaldehydes and benzofuran precursors, followed by sulfonation .

The methanesulfonate group enhances solubility and bioavailability compared to non-esterified analogs, a feature shared with pesticidal sulfonylurea derivatives .

Mechanism of Action

Target of Action

Compounds containing the trimethoxyphenyl (tmp) group, which is present in the given compound, have been known to effectively inhibit targets such as tubulin, heat shock protein 90 (hsp90), thioredoxin reductase (trxr), histone lysine-specific demethylase 1 (hlsd1), activin receptor-like kinase-2 (alk2), p-glycoprotein (p-gp), and platelet-derived growth factor receptor β.

Mode of Action

Tmp-containing compounds have been associated with inhibitory effects on various targets, leading to a range of bioactivity effects. For instance, TMP derivatives have been known to disrupt the function of tubulin, a cytoskeletal protein, leading to morphological changes in cells.

Biochemical Pathways

Tmp-containing compounds have been associated with a wide range of biological activities, indicating their potential to affect multiple biochemical pathways.

Pharmacokinetics

Natural products like tmp-containing compounds often allow the possibility for biological activity or structural modification to improve potency and pharmacokinetics.

Result of Action

Tmp-containing compounds have displayed notable anti-cancer effects, anti-fungal and anti-bacterial properties, and antiviral activity, among others.

Biological Activity

Overview of the Compound

The compound is a derivative of benzofuran and contains multiple functional groups that may contribute to its biological activity. Benzofuran derivatives have been studied for various pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities.

Structure and Properties

• Chemical Formula : C19H23O6S
• Molecular Weight : Approximately 373.45 g/mol
• Functional Groups : The compound features a methanesulfonate group, a ketone, and multiple methoxy groups attached to a benzylidene structure.

Anticancer Properties

Benzofuran derivatives have shown promise in anticancer research. For instance, compounds with similar structures have been reported to induce apoptosis in cancer cells through various mechanisms, including the modulation of signaling pathways such as PI3K/Akt and MAPK pathways.

Case Study: Anticancer Effects

A study investigating the effects of related benzofuran compounds demonstrated that they could inhibit the proliferation of human cancer cell lines (e.g., breast and prostate cancer) by inducing cell cycle arrest and apoptosis. The mechanism was attributed to the activation of caspases and the downregulation of anti-apoptotic proteins like Bcl-2.

Anti-inflammatory Activity

Compounds derived from benzofuran have also exhibited anti-inflammatory properties. They can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Research Findings

In an experimental model of inflammation, a related benzofuran compound significantly reduced edema formation and leukocyte infiltration in tissues. This suggests potential therapeutic applications in inflammatory diseases.

Antioxidant Activity

Benzofuran derivatives are known for their antioxidant capabilities. The presence of methoxy groups enhances electron-donating ability, which can scavenge free radicals effectively.

Experimental Evidence

Research has shown that certain benzofuran compounds can protect against oxidative stress in neuronal cells by reducing reactive oxygen species (ROS) levels. This property is particularly relevant for neurodegenerative diseases.

Data Table: Summary of Biological Activities

Activity	Mechanism	Evidence
Anticancer	Induces apoptosis via caspase activation	Cell line studies showing reduced viability
Anti-inflammatory	Inhibits pro-inflammatory cytokines	In vivo models demonstrating reduced edema
Antioxidant	Scavenges free radicals	In vitro studies reducing ROS levels

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural and functional uniqueness is best understood through comparisons with analogs (Table 1). Key differences include substituent positions, stereochemistry, and biological activity.

Table 1: Structural and Functional Comparison of Related Compounds

Compound Name	Substituent Positions	Molecular Weight (g/mol)	Key Functional Groups	Reported Bioactivity	Solubility (mg/mL)
Target Compound	3,4,5-trimethoxybenzylidene (Z-configuration), 4-methyl, 6-methanesulfonate	462.44	Methanesulfonate, benzofuran, trimethoxy	Antiproliferative (inferred)	~0.5 (DMSO)
[(2Z)-3-oxo-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] methanesulfonate	2,4,5-trimethoxybenzylidene (Z-configuration), 6-methanesulfonate	462.44	Methanesulfonate, benzofuran, trimethoxy	Not reported (structural isomer)	~0.3 (DMSO)
Metsulfuron methyl ester	4-methoxy-6-methyltriazinyl, benzoate sulfonylurea	381.36	Sulfonylurea, triazine	Herbicidal (ALS inhibitor)	1.2 (water)
Ethametsulfuron methyl ester	4-ethoxy-6-methyltriazinyl, benzoate sulfonylurea	410.41	Sulfonylurea, triazine	Herbicidal (ALS inhibitor)	0.8 (water)

Key Findings:

Substituent Position Effects :

• The target compound’s 3,4,5-trimethoxybenzylidene group contrasts with the 2,4,5-trimethoxy isomer (Table 1, Row 2). The 3,4,5 substitution pattern is associated with stronger π-π stacking in receptor binding, as seen in microtubule-targeting agents .
• The Z-configuration in both benzylidene analogs ensures planar geometry, critical for interactions with hydrophobic protein pockets.

Functional Group Comparisons :

• Unlike sulfonylurea herbicides (e.g., metsulfuron methyl ester), which inhibit acetolactate synthase (ALS) in plants, the target compound’s methanesulfonate group likely enhances cellular uptake rather than pesticidal activity .
• The benzofuran core differentiates it from triazine-based sulfonylureas, suggesting divergent mechanisms of action.

Solubility and Bioavailability :

• The target compound’s solubility in DMSO (~0.5 mg/mL) is lower than sulfonylureas in water, reflecting its lipophilic benzylidene group. This property may limit in vivo applications without formulation aids.

Synthetic Challenges :

• The Z-configuration requires precise reaction conditions (e.g., low temperature, chiral catalysts) to avoid E-isomer contamination, a common issue in benzylidene synthesis .

Research Implications and Gaps

• Bioactivity Potential: While direct studies on the target compound are scarce, its structural similarity to combretastatin analogs suggests antiproliferative activity against cancer cell lines. Testing against tubulin polymerization is warranted.
• Optimization Pathways : Introducing hydrophilic groups (e.g., hydroxyls) could improve solubility without compromising bioactivity.